Cas no 1599320-53-2 ([2-(difluoromethoxy)cyclohexyl]methanamine)

• Product Name: [2-(difluoromethoxy)cyclohexyl]methanamine
• CAS No: 1599320-53-2
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 5290221
• Update Time: 2026-03-10

[2-(difluoromethoxy)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 2-(difluoromethoxy)-
• [2-(difluoromethoxy)cyclohexyl]methanamine

• Inchi： 1S/C8H15F2NO/c9-8(10)12-7-4-2-1-3-6(7)5-11/h6-8H,1-5,11H2
• InChI Key： FZYXBSXEUHZASF-UHFFFAOYSA-N
• SMILES： C1(CN)CCCCC1OC(F)F

Additional information on [2-(difluoromethoxy)cyclohexyl]methanamine

Professional Introduction to [2-(difluoromethoxy)cyclohexyl]methanamine (CAS No. 1599320-53-2)

[2-(difluoromethoxy)cyclohexyl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1599320-53-2, features a unique structural motif that has positioned it as a promising candidate for further exploration in drug development. The presence of both a difluoromethoxy group and an amine functionality in its molecular framework suggests potential applications in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The chemical structure of [2-(difluoromethoxy)cyclohexyl]methanamine consists of a cyclohexyl ring substituted with a difluoromethoxy group at the 2-position and an amine group at the 1-position. This arrangement imparts specific electronic and steric properties to the molecule, which can be exploited to modulate its biological activity. The difluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable moiety in the design of pharmacologically active compounds.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage fluorinated aromatic or heteroaromatic systems. The incorporation of fluorine atoms into drug molecules can lead to improved pharmacokinetic profiles, including enhanced lipophilicity, reduced susceptibility to enzymatic degradation, and increased binding affinity to biological targets. [2-(difluoromethoxy)cyclohexyl]methanamine exemplifies this trend, as its structure incorporates both fluorine atoms and other functional groups that are known to contribute to drug-like properties.

One of the most compelling aspects of [2-(difluoromethoxy)cyclohexyl]methanamine is its potential application in the synthesis of molecules that interact with central nervous system (CNS) receptors. The cyclohexyl ring provides a rigid scaffold that can mimic natural biomolecules, while the amine group allows for further derivatization to achieve specific pharmacological effects. Preliminary studies have suggested that derivatives of this compound may exhibit activity against receptors such as serotonin and dopamine transporters, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases.

Furthermore, the difluoromethoxy group has been shown to enhance the bioavailability of drug candidates by improving their interaction with biological membranes. This property is particularly relevant for oral formulations, where membrane permeability plays a critical role in determining therapeutic efficacy. The combination of these features makes [2-(difluoromethoxy)cyclohexyl]methanamine a compelling scaffold for medicinal chemists seeking to develop new treatments for CNS disorders.

Recent advances in computational chemistry have also facilitated the exploration of [2-(difluoromethoxy)cyclohexyl]methanamine as a starting point for drug discovery. Molecular modeling studies have been employed to predict how this compound might interact with various biological targets, providing insights into its potential therapeutic applications. These simulations have highlighted the compound's ability to bind tightly to specific receptors, suggesting that it could be developed into a potent pharmacological agent.

In addition to its potential in CNS therapy, [2-(difluoromethoxy)cyclohexyl]methanamine has shown promise in preclinical models as an anti-inflammatory agent. In vitro studies have demonstrated that derivatives of this compound can inhibit the activity of key inflammatory enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators, making them attractive targets for anti-inflammatory drugs. The structural features of [2-(difluoromethoxy)cyclohexyl]methanamine appear well-suited for modulating these pathways, potentially leading to novel treatments for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of [2-(difluoromethoxy)cyclohexyl]methanamine presents several challenges due to its complex structural requirements. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in fluorination techniques have enabled the efficient introduction of difluoromethoxy groups into organic molecules, while new catalytic systems have improved the overall efficiency of multi-step syntheses. These developments have opened up new possibilities for exploring the therapeutic potential of this compound.

As research continues to uncover new applications for [2-(difluoromethoxy)cyclohexyl]methanamine, it is likely that this compound will play an increasingly important role in pharmaceutical development. Its unique structural features and promising biological activity make it a valuable asset for medicinal chemists seeking to design novel therapeutics. With further investigation and optimization, this compound could emerge as a key component in treatments for neurological disorders, inflammation-related conditions, and other diseases where modulating receptor activity is crucial.